Cas no 127492-32-4 (Cytidine,5-chloro-2',3'-dideoxy-3'-fluoro-)

• Product Name: Cytidine,5-chloro-2',3'-dideoxy-3'-fluoro-
• CAS No: 127492-32-4
• MF: C₉H₁₁ClFN₃O₃
• MW: 263.653344392776
• CID: 173129
• PubChem ID: 451781
• Update Time: 2025-04-19

Cytidine,5-chloro-2',3'-dideoxy-3'-fluoro- Chemical and Physical Properties

Names and Identifiers

• Cytidine,5-chloro-2',3'-dideoxy-3'-fluoro-
• 4-amino-5-chloro-1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• CHEBI:195587
• SCHEMBL2041352
• 4-amino-5-chloro-1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• 3'-F-5-Cl-ddC
• '4-amino-5-chloro-1-[(2R,4S,5R)-4-luoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one'
• 2',3'-Dideoxy-3'-fluoro-5-chlorocytidine
• FddClCyd
• 127492-32-4
• DTXSID80155587
• Cytidine, 5-chloro-2',3'-dideoxy-3'-fluoro-
• 'Cytidine, 5-chloro-2',3'-dideoxy-3'-fluoro-'

• Inchi： 1S/C9H11ClFN3O3/c10-4-2-14(9(16)13-8(4)12)7-1-5(11)6(3-15)17-7/h2,5-7,15H,1,3H2,(H2,12,13,16)/t5-,6+,7+/m0/s1
• InChI Key： DKTULUNJRRRNTA-RRKCRQDMSA-N
• SMILES： ClC1C(N)=NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)F)=O

Computed Properties

• Exact Mass: 263.047
• Monoisotopic Mass: 263.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.8
• Boiling Point: 423.8°Cat760mmHg
• Flash Point: 210.1°C
• Refractive Index: 1.683